Cas no 146064-66-6 (4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl-, (2S)-)

• Product Name: 4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl-, (2S)-
• CAS No: 146064-66-6
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 199049
• PubChem ID: 10396933
• Update Time: 2025-04-19

4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl-, (2S)-
• 4H-Pyran-4-one, 2,3-dihydro-6-(hydroxymethyl)-2-methyl-, (2S)- (9CI)
• (2S)-6-(hydroxymethyl)-2-methyl-2,3-dihydropyran-4-one
• CHEBI:184226
• (2S)-2,3-Dihydro-6-(hydroxymethyl)-2-methyl-4H-pyran-4-one
• 146064-66-6
• DTXSID901192334
• Erinapyrone A
• (2S)-2,3-Dihydro-6-hydroxymethyl-2-methyl-4H-pyran-4-one

• Inchi： 1S/C7H10O3/c1-5-2-6(9)3-7(4-8)10-5/h3,5,8H,2,4H2,1H3/t5-/m0/s1
• InChI Key： FXGUGSUNHREWBM-YFKPBYRVSA-N
• SMILES： O1C(CO)=CC(C[C@@H]1C)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones